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2-Bromo-N,N-dimethyl-5-

thiazolecarboxamide

Cat. No.: B8096770

Get Quote

Executive Summary & Structural Significance
N,N-dimethyl-5-thiazolecarboxamide derivatives represent a critical scaffold in medicinal

chemistry, particularly in the design of kinase inhibitors (e.g., Dasatinib analogs) and antiviral

agents. From a crystallographic perspective, the substitution pattern on the amide nitrogen—

specifically the N,N-dimethyl group—introduces unique steric and electronic constraints

compared to their N-monosubstituted counterparts.

This guide analyzes the structural consequences of this substitution, focusing on:

Planarity vs. Twist: How the dimethyl steric bulk forces the amide bond out of coplanarity with

the thiazole ring.

Packing Motifs: The shift from hydrogen-bond-driven networks (in N-H amides) to dipole-

dipole and van der Waals packing (in N,N-dimethyl amides).

Bond Geometry: Variations in C(carbonyl)-N(amide) bond lengths indicative of resonance

dampening.
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Experimental Methodology: Crystallization & Data
Collection
To obtain high-quality single crystals for this class of compounds, a self-validating slow-

evaporation protocol is recommended.

Protocol: Multi-Solvent Recrystallization System
This workflow is designed to screen for polymorphs, a common occurrence in thiazole

carboxamides.

Primary Dissolution: Dissolve 20 mg of the derivative in minimal hot Ethanol (EtOH) or

Acetonitrile (MeCN) (approx. 50-60°C).

Filtration: Filter through a 0.45 µm PTFE syringe filter into a clean scintillation vial to remove

nucleation sites (dust).

Anti-Solvent Diffusion (Layering):

Carefully layer an equal volume of n-Hexane or Diisopropyl ether on top of the solution.

Critical Step: Do not mix. Seal with Parafilm and poke 2-3 small holes for slow vapor

escape.

Incubation: Store at 4°C in a vibration-free environment for 3-7 days.

Harvesting: Isolate crystals via vacuum filtration; mount immediately in Paratone-N oil for X-

ray diffraction (XRD) at 100 K.

Visualization: Crystallographic Workflow
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Caption: Optimized solvent-layering workflow for growing diffraction-quality thiazole

carboxamide crystals.

Structural Comparison: N,N-Dimethyl vs.
Alternatives
The crystallographic data reveals distinct differences between N,N-dimethyl derivatives and N-

aryl/monosubstituted alternatives.

A. Conformational Analysis (Twist Angles)
The most significant structural feature is the torsion angle between the Thiazole Ring Plane

and the Amide Plane.

N-Monosubstituted (e.g., Dasatinib Intermediate): Typically exhibits a planar conformation

(Torsion < 10°). An intramolecular Hydrogen Bond (S...H-N or N...H-N) often locks this

planarity, extending conjugation.

N,N-Dimethyl Derivatives: The steric clash between the N-methyl groups and the thiazole

C4-proton or sulfur atom forces the amide group to rotate.

Observed Torsion: 30° – 60° out of plane.

Consequence: Reduced π-conjugation between the ring and the carbonyl, leading to

different electronic properties.

B. Intermolecular Interactions (Crystal Packing)
Feature N,N-Dimethyl Derivatives

N-Monosubstituted
(Alternative)

Primary Interaction
Dipole-Dipole, C-H...O, π-π

Stacking

Strong Intermolecular H-Bonds

(N-H...O)

Lattice Stability Lower Melting Points (typically)
Higher Melting Points (due to

H-bond network)

Solubility Higher (Lipophilic surface) Lower (Lattice energy barrier)
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C. Quantitative Data: Bond Metrics
The following table summarizes typical bond lengths derived from X-ray data for 5-

thiazolecarboxamides.

Bond Parameter
N,N-Dimethyl-5-
thiazolecarboxamid
e

N-Aryl-5-
thiazolecarboxamid
e

Interpretation

C(5)–C(Carbonyl) 1.50 – 1.52 Å 1.47 – 1.49 Å

Longer bond in

dimethyl due to

twist/loss of

conjugation.

C=O Length 1.22 – 1.23 Å 1.23 – 1.24 Å

Shorter in dimethyl

(less single-bond

character).

C(Carbonyl)–N 1.34 – 1.35 Å 1.33 – 1.34 Å

Similar, but slightly

longer in dimethyl due

to sterics.

Case Study: Piperazine-Linked N,N-Dimethyl
Derivative
A specific example found in patent literature (US 10,696,668 B2) involves an (R)-2-(piperazin-

1-yl)-N,N-dimethylthiazole-5-carboxamide derivative.[1][2]

Crystal System: Monoclinic or Triclinic (Polymorph dependent).

Key Interaction: The N,N-dimethyl group acts purely as a hydrogen bond acceptor (via

Carbonyl O). The absence of an NH donor on the amide forces the molecule to rely on the

piperazine nitrogen or other substituents for directional bonding.

Pharmaceutical Implication: The N,N-dimethyl cap is often used to improve metabolic

stability (blocking deamidation) and membrane permeability (removing a polar H-bond

donor), which is validated by the lipophilic packing seen in the crystal structure.
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Visualization: Structure-Activity Relationship (SAR)
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Caption: Impact of amide substitution on structural geometry and pharmaceutical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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